Cas no 215649-72-2 (Acetamide,2-[(2-hydroxyethyl)amino]-N-[3-(trifluoromethoxy)phenyl]-)

Acetamide,2-[(2-hydroxyethyl)amino]-N-[3-(trifluoromethoxy)phenyl]- structure
215649-72-2 structure
Product Name:Acetamide,2-[(2-hydroxyethyl)amino]-N-[3-(trifluoromethoxy)phenyl]-
CAS No:215649-72-2
MF:C11H13F3N2O3
MW:278.227733373642
CID:243158
PubChem ID:15400024
Update Time:2025-04-19

Acetamide,2-[(2-hydroxyethyl)amino]-N-[3-(trifluoromethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Acetamide,2-[(2-hydroxyethyl)amino]-N-[3-(trifluoromethoxy)phenyl]-
    • 2-(2-hydroxyethylamino)-N-[3-(trifluoromethoxy)phenyl]acetamide
    • 2-(2-HYDROXYETHYLAMINO)-N-(3-(TRIFLUOROMETHOXY)PHENYL)ACETAMIDE
    • AG-E-58033
    • AGN-PC-00P4KP
    • CTK4E7145
    • KB-124277
    • 2-((2-Hydroxyethyl)amino)-N-(3-(trifluoromethoxy)phenyl)acetamide
    • DTXSID60572415
    • 215649-72-2
    • N~2~-(2-Hydroxyethyl)-N-[3-(trifluoromethoxy)phenyl]glycinamide
    • Inchi: 1S/C11H13F3N2O3/c12-11(13,14)19-9-3-1-2-8(6-9)16-10(18)7-15-4-5-17/h1-3,6,15,17H,4-5,7H2,(H,16,18)
    • InChI Key: XMZWDWKEOIVJAZ-UHFFFAOYSA-N
    • SMILES: FC(OC1=CC=CC(=C1)NC(CNCCO)=O)(F)F

Computed Properties

  • Exact Mass: 278.08800
  • Monoisotopic Mass: 278.08782677g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 70.6Ų

Experimental Properties

  • PSA: 70.59000
  • LogP: 1.56950

Acetamide,2-[(2-hydroxyethyl)amino]-N-[3-(trifluoromethoxy)phenyl]- Related Literature

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